8-Isopropoxy-1,4-dioxaspiro[4.5]decane

• IUPAC Name: 8-propan-2-yloxy-1,4-dioxaspiro[4.5]decane
• InChI: InChI=1S/C11H20O3/c1-9(2)14-10-3-5-11(6-4-10)12-7-8-13-11/h9-10H,3-8H2,1-2H3
• InChI Key: VLSXGBVNIPQDSW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1CCC2(CC1)OCCO2
• Molecular Formula: C11H20O3
• Molecular Weight: 200.27 g/mol

Description

“8-Isopropoxy-1,4-dioxaspiro[4.5]decane” is a chemical compound. It is a derivative of 1,4-Dioxaspiro[4.5]decane, which has the molecular formula C8H14O2. Other names for this compound include Cyclohexanone ethylene acetal, Cyclohexanone ethylene ketal, and Spiro[cyclohexane-1,2’-[1,3]dioxolane].

Safety and Hazards

Safety data for 1,4-dioxaspiro[4.5]decan-8-one, a related compound, indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to use it only outdoors or in a well-ventilated area. In case of skin contact, it is advised to wash with plenty of soap and water. If in eyes, rinse cautiously with water for several minutes.

Synthesis routes and methods

Procedure details

To a stirred solution of 1,4-dioxaspiro[4.5]decan-8-ol (0.5 g, 3.16 mmol) in 2-iodopropane (5.37 g, 31.6 mmol), silver (I) oxide (1.392 g, 6.01 mmol) was added and the reaction mixture was stirred at room temperature. Upon completion the resulting suspension was diluted with EtOAc and the suspension filtered under reduced pressure. The filtrate was concentrated under reduced pressure to give a pale yellow oil. The crude material was adsorbed onto silica and purification by chromatography eluting with 0-30% EtOAc in iso-hexane to afforded the title compound;